Cas no 2034202-22-5 (N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]butan-2-yl]acetamide)

• Product Name: N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]butan-2-yl]acetamide
• CAS No: 2034202-22-5
• MF: C₁₅H₂₂N₄O₃S
• MW: 338.425181865692
• CID: 5347303
• Update Time: 2025-07-09

N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]butan-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(methylthio)-1-oxo-1-(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)butan-2-yl)acetamide
• N-[4-methylsulfanyl-1-oxo-1-(3-pyrazin-2-yloxypyrrolidin-1-yl)butan-2-yl]acetamide
• N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]butan-2-yl]acetamide

• Inchi： 1S/C15H22N4O3S/c1-11(20)18-13(4-8-23-2)15(21)19-7-3-12(10-19)22-14-9-16-5-6-17-14/h5-6,9,12-13H,3-4,7-8,10H2,1-2H3,(H,18,20)
• InChI Key： ZEYTZAGVOJVBEX-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(N1CCC(C1)OC1C=NC=CN=1)=O)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 410
• XLogP3: 0.2
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]butan-2-yl]acetamide

Research Brief on N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]butan-2-yl]acetamide (CAS: 2034202-22-5)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of novel small molecules in drug discovery and development. Among these, N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]butan-2-yl]acetamide (CAS: 2034202-22-5) has emerged as a compound of interest due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical relevance.

The compound, with the systematic name N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]butan-2-yl]acetamide, is characterized by a pyrrolidine core substituted with a pyrazine moiety and an acetamide group. Its molecular structure suggests potential interactions with various biological targets, making it a candidate for further investigation in drug development. Recent studies have focused on optimizing its synthesis to improve yield and purity, which are critical for subsequent pharmacological evaluations.

In vitro studies have demonstrated that this compound exhibits promising activity against specific enzyme targets, particularly those involved in inflammatory and metabolic pathways. Preliminary data indicate that it may act as a modulator of key signaling pathways, although the exact mechanism of action remains under investigation. Researchers have also explored its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to assess its suitability as a drug candidate.

One of the notable findings from recent research is the compound's potential application in treating chronic inflammatory diseases. Animal models have shown that it can reduce markers of inflammation with minimal side effects, suggesting a favorable safety profile. However, further studies are required to validate these findings and to determine the optimal dosing regimen for clinical use.

In addition to its therapeutic potential, the compound has also been studied for its role in chemical biology. Its unique structure allows it to serve as a probe for understanding protein-ligand interactions, which could aid in the discovery of new drug targets. Researchers have utilized advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its binding modes and interactions with biological macromolecules.

Despite these promising results, several challenges remain. The compound's stability under physiological conditions and its potential for off-target effects need to be thoroughly investigated. Moreover, scaling up its synthesis for industrial production poses technical hurdles that must be addressed to facilitate its transition from the laboratory to the clinic.

In conclusion, N-[4-(methylsulfanyl)-1-oxo-1-[3-(pyrazin-2-yloxy)pyrrolidin-1-yl]butan-2-yl]acetamide (CAS: 2034202-22-5) represents a promising candidate for further development in the pharmaceutical and chemical biology fields. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for its eventual application in medicine.